Cas no 1393539-81-5 (1-(2-METHYLPROPYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE)

• Product Name: 1-(2-METHYLPROPYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• CAS No: 1393539-81-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4596566
• PubChem ID: 66215569
• Update Time: 2025-06-22

1-(2-METHYLPROPYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(2-methylpropyl)-
• 1-(2-METHYLPROPYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE

• Inchi： 1S/C7H11N3O/c1-6(2)3-10-4-7(5-11)8-9-10/h4-6H,3H2,1-2H3
• InChI Key： WEEAFBUWHXMBRB-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C=O)N=N1

Additional information on 1-(2-METHYLPROPYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE

1-(2-Methylpropyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1393539-81-5): An Overview

1-(2-Methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1393539-81-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique triazole core and aldehyde functionality, which endow it with a wide range of potential applications in drug discovery and chemical synthesis.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities. The presence of the methylpropyl substituent on the triazole ring adds an additional layer of complexity and functionality to the molecule, making it an attractive candidate for various chemical transformations and biological evaluations.

Recent advancements in the synthesis of 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde have focused on developing efficient and scalable methods to produce this compound. One notable approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This method not only provides high yields but also allows for the facile introduction of various functional groups, enhancing the compound's versatility.

In the context of medicinal chemistry, 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise as a building block for the synthesis of bioactive molecules. The aldehyde group can be readily converted into a variety of functional groups through well-established chemical reactions such as reductive amination, aldol condensation, and Wittig reactions. These transformations enable the creation of diverse derivatives with potential therapeutic applications.

One area where 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde has demonstrated significant potential is in the development of antiviral agents. Recent studies have explored its use in the synthesis of compounds that exhibit activity against various viral pathogens. For instance, derivatives of this compound have been shown to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV), making them promising candidates for further investigation.

Beyond antiviral applications, 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its anti-inflammatory properties. The triazole ring is known to interact with various biological targets involved in inflammation pathways. Research has indicated that derivatives of this compound can modulate key enzymes and signaling molecules associated with inflammatory responses, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its biological activities, 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde has found applications in materials science and polymer chemistry. The presence of the aldehyde group allows for the formation of covalent bonds with other functionalized monomers or polymers, enabling the creation of novel materials with tailored properties. These materials have been explored for use in drug delivery systems, coatings, and adhesives.

The safety profile of 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde is another important consideration in its development and application. Toxicological studies have generally shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in pharmaceutical or industrial settings, appropriate handling and safety measures should be followed to ensure user safety.

In conclusion, 1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1393539-81-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new synthetic methods and biological evaluations continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.